Cas no 67524-41-8 (Pentanoic acid, 2-isocyano-4-methyl-, methyl ester)

• Product Name: Pentanoic acid, 2-isocyano-4-methyl-, methyl ester
• CAS No: 67524-41-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 394685
• PubChem ID: 2759459
• Update Time: 2025-04-19

Pentanoic acid, 2-isocyano-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-isocyano-4-methyl-, methyl ester
• 2-ISOCYANO-4-METHYLPENTANOIC ACID METHYL ESTER
• methyl 2-isocyano-4-methylpentanoate
• 2-Isocyan-4-methylvaleriansaeuremethylester
• methyl 2-isocyano-4-methyl-valerate
• SCHEMBL11391568
• DTXSID60374794
• 67524-41-8
• AKOS006292674

• MDL： MFCD04117549
• Inchi： 1S/C8H13NO2/c1-6(2)5-7(9-3)8(10)11-4/h6-7H,5H2,1-2,4H3
• InChI Key： ZWTPUHSQAWCFFP-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C)C)[N+]#[C-])=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 26.30000
• LogP: 0.72410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives